Cas no 1021022-44-5 (4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline)

• Product Name: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline
• CAS No: 1021022-44-5
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5156399
• PubChem ID: 43195954
• Update Time: 2026-03-04

4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-4-fluoro-2-methyl-
• 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline

• Inchi： 1S/C12H18FN/c1-8(2)10(4)14-12-6-5-11(13)7-9(12)3/h5-8,10,14H,1-4H3
• InChI Key： VOHXLICGAFPACX-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC=C(F)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline

Comprehensive Overview of 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1021022-44-5)

4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1021022-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoroaniline derivative is characterized by its unique molecular structure, which includes a fluorine substituent and a branched alkyl chain. The compound's CAS number 1021022-44-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline is partly driven by its potential applications in drug discovery. Recent studies highlight its role as a building block for novel small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. Researchers are also exploring its utility in crop protection formulations, where its fluorinated aromatic ring may enhance bioactivity against pests while maintaining environmental safety.

From a synthetic chemistry perspective, the compound's branched isopentylamine moiety presents interesting challenges and opportunities for stereoselective synthesis. Many laboratories are investigating efficient routes to produce 1021022-44-5 with high enantiomeric purity, as this could unlock new therapeutic possibilities. The fluoro group at the 4-position significantly influences the molecule's electronic properties, making it a valuable case study in structure-activity relationship (SAR) analyses.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline have become a hot topic, aligning with the pharmaceutical industry's focus on green chemistry principles. Computational chemists are particularly interested in predicting its metabolic stability and potential drug-drug interactions, using advanced in silico modeling techniques. These investigations often compare 1021022-44-5 with similar fluorinated anilines to establish predictive models.

The commercial landscape for CAS 1021022-44-5 reflects broader trends in fine chemicals supply chains. With increasing demand for custom synthesis services, manufacturers are developing scalable processes for this compound while addressing challenges related to regulatory compliance and intellectual property protection. Analytical method development for 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline purity assessment has also seen innovations, particularly in HPLC and LC-MS techniques.

In material science applications, researchers are examining the compound's potential as a monomer for specialty polymers. The combination of aromatic fluorine and aliphatic branching could impart unique thermal and solubility properties to resulting materials. This aligns with current industry needs for high-performance polymers in electronics and coatings.

Safety assessments of 1021022-44-5 follow modern ICH guidelines, with particular attention to its toxicological profile. Recent in vitro studies suggest interesting patterns of cytochrome P450 interactions that warrant further investigation. These findings contribute to the growing database on fluorinated pharmaceutical intermediates and their biological behaviors.

The patent landscape surrounding 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline reveals its value in proprietary formulations, with several applications citing its use in combination therapies. Intellectual property analysts note an increasing number of claims incorporating CAS 1021022-44-5 derivatives, particularly in kinase inhibitor patents. This reflects the compound's versatility in medicinal chemistry design.

From a market perspective, the pricing and availability of 1021022-44-5 fluctuate based on raw material costs and GMP manufacturing capacity. Quality control standards continue to evolve, with emphasis on genotoxic impurity control in line with EMA and FDA expectations. Suppliers are increasingly offering certified reference materials of this compound to support analytical method validation.

Future research directions for 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline may explore its potential in bioconjugation strategies or as a probe molecule in chemical biology. The compound's balanced lipophilicity (predicted LogP ~3.2) makes it particularly interesting for blood-brain barrier penetration studies. Collaborative efforts between academia and industry continue to uncover new dimensions of this versatile chemical entity.